Cas no 20561-09-5 (Diethyl 1,2-cyclopropanedicarboxylate)

• Product Name: Diethyl 1,2-cyclopropanedicarboxylate
• CAS No: 20561-09-5
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• MDL: MFCD00001286
• CID: 280247
• PubChem ID: 89350
• Update Time: 2025-11-02

Diethyl 1,2-cyclopropanedicarboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclopropane-1,2-dicarboxylic acid diethyl ester
• diethyl cyclopropane-1,2-dicarboxylate
• DIETHYL 1,2-CYCLOPROPANEDICARBOXYLATE
• 1,2-Cyclopropanedicarboxylicacid, 1,2-diethyl ester
• 1,2-Cyclopropanedicarboxylic acid,diethyl ester
• diethyl cis-1,2-cyclopropanedicarboxylate
• diethyl trans-1,2-cyclopropanedicarboxylate
• Diethyl trans-cyclopropane-1,2-dicarboxylate
• trans-1,2-diethoxycarbonyl-cyclopropane
• 1,2-Cyclopropanedicarboxylic acid, diethyl ester
• (1S,2S)-DIETHYL CYCLOPROPANE-1,2-DICARBOXYLATE
• SXLDHZFJMXLFJU-UHFFFAOYSA-N
• 1,2-Bis(ethoxycarbonyl)cyclopropane
• NSC122105
• OR55008
• SC-
• MFCD00001286
• AKOS005264765
• DS-13629
• cyclopropane-1,2-dicarboxylicaciddiethylester
• NSC 122105
• SY059509
• Diethyl cyclopropane-1,2-dicarboxylatato(4-)
• FT-0682286
• diethyl cyclopropane-1, 2-dicarboxylate
• SY240232
• FT-0682285
• SY105454
• A814697
• NS00051845
• CS-D0178
• MFCD00198002
• 1,2-Cyclopropanedicarboxylic acid, 1,2-diethyl ester
• 1,2-diethyl cyclopropane-1,2-dicarboxylate
• EINECS 243-878-2
• NSC-122105
• SB47375
• FT-0638011
• DTXSID20942756
• MFCD14525685
• 20561-09-5
• SCHEMBL2705849
• SB47804
• DB-045282
• DB-069907
• Diethyl (1R,2S)-1,2-cyclopropanedicarboxylate
• (1R,2R)-Diethyl cyclopropane-1,2-dicarboxylate
• Diethyl 1,2-cyclopropanedicarboxylate

• MDL： MFCD00001286
• Inchi： 1S/C9H14O4/c1-3-12-8(10)6-5-7(6)9(11)13-4-2/h6-7H,3-5H2,1-2H3
• InChI Key： SXLDHZFJMXLFJU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC1C(=O)OCC)=O

Computed Properties

• Exact Mass: 186.08900
• Monoisotopic Mass: 186.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 0.8

Experimental Properties

• Density: 1.06
• Boiling Point: 70-75°C at 1 mmHg
• Flash Point: 98 °C
• Refractive Index: 1.44-1.442
• PSA: 52.60000
• LogP: 0.74870

Diethyl 1,2-cyclopropanedicarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： S24/25
• Storage Condition：Sealed in dry,2-8°C(BD7020)

Additional information on Diethyl 1,2-cyclopropanedicarboxylate

Comprehensive Guide to Diethyl 1,2-Cyclopropanedicarboxylate (CAS No. 20561-09-5): Properties, Applications, and Market Insights

Diethyl 1,2-cyclopropanedicarboxylate (CAS 20561-09-5) is a versatile cyclopropane derivative widely used in organic synthesis and pharmaceutical research. This ester compound features a three-membered cyclopropane ring with two ester functional groups, making it valuable for constructing complex molecular architectures. With growing interest in sustainable chemistry and bioactive compounds, researchers are increasingly exploring its potential in drug discovery and material science applications.

The molecular structure of diethyl cyclopropane-1,2-dicarboxylate contributes to its unique reactivity profile. The ring strain in the cyclopropane moiety (approximately 27.5 kcal/mol) creates opportunities for interesting transformations, while the ester groups provide handles for further functionalization. Recent studies highlight its role as a precursor for chiral building blocks, particularly in the synthesis of natural product analogs and pharmaceutical intermediates.

In synthetic applications, diethyl 1,2-cyclopropanedicarboxylate serves as a key starting material for various transformations. Chemists frequently employ it in [3+2] cycloaddition reactions, ring-opening reactions, and as a scaffold for constructing functionalized cyclopropanes. The compound's versatility has made it particularly valuable in developing cage compounds and strained ring systems with potential applications in materials science and medicinal chemistry.

The pharmaceutical industry has shown increasing interest in cyclopropane-containing compounds due to their unique biological properties. Diethyl cyclopropanedicarboxylate derivatives have demonstrated potential in developing enzyme inhibitors, receptor modulators, and other bioactive molecules. Recent patent literature reveals its use in creating antiviral agents and anti-inflammatory compounds, aligning with current global health priorities.

From a commercial perspective, the market for diethyl 1,2-cyclopropanedicarboxylate has shown steady growth, particularly in regions with strong pharmaceutical manufacturing sectors. Suppliers typically offer this compound with purity levels ranging from 97% to 99%, catering to both research-scale and process development requirements. Current pricing trends reflect increasing demand from contract research organizations and academic laboratories engaged in methodology development.

Environmental and safety considerations for handling diethyl cyclopropane-1,2-dicarboxylate follow standard laboratory protocols for organic esters. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during handling. The compound's stability under normal conditions makes it suitable for standard chemical storage practices, contributing to its popularity in synthetic workflows.

Recent advancements in green chemistry have explored more sustainable routes to cyclopropane derivatives, including diethyl 1,2-dicarboxylates. Researchers are investigating catalytic methods and biocatalytic approaches to improve the efficiency of cyclopropanation reactions. These developments align with the chemical industry's focus on atom economy and reduced waste generation, addressing common search queries about environmentally friendly synthesis.

Analytical characterization of diethyl 1,2-cyclopropanedicarboxylate typically involves GC-MS, NMR spectroscopy, and HPLC analysis. The compound shows characteristic signals in proton NMR (δ 1.2-1.4 ppm for ethyl groups, δ 4.1-4.3 ppm for methylene protons, and δ 1.5-2.0 ppm for cyclopropane protons) that facilitate its identification. These analytical features are frequently searched by researchers verifying compound identity or purity.

Future research directions for diethyl cyclopropanedicarboxylate applications include its potential in metal-organic frameworks (MOFs) and functional materials. The strained ring system offers interesting possibilities for creating materials with tailored properties, responding to growing interest in advanced materials across scientific communities. Additionally, its role in asymmetric synthesis continues to attract attention from researchers developing chiral catalysts and auxiliaries.

For laboratories considering diethyl 1,2-cyclopropanedicarboxylate for their research, several commercial suppliers provide the compound with varying packaging options and technical specifications. Quality indicators to evaluate include batch-to-batch consistency, residual solvent levels, and availability of analytical data. These factors are particularly important for researchers conducting structure-activity relationship studies or process optimization work.